Cas no 727415-76-1 (2-Benzoxazolamine, 4-methoxy-)
2-Benzoxazolamine, 4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzoxazolamine, 4-methoxy-
- 4-Methoxy-1,3-benzoxazol-2-amine
- 4-Methoxybenzo[d]oxazol-2-amine
- 4-methoxy-benzooxazol-2-yl-amine
- BS-32736
- JMHARQKWMWYBLX-UHFFFAOYSA-N
- 727415-76-1
- SCHEMBL5036483
-
- Inchi: 1S/C8H8N2O2/c1-11-5-3-2-4-6-7(5)10-8(9)12-6/h2-4H,1H3,(H2,9,10)
- InChI Key: JMHARQKWMWYBLX-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC(OC)=C2N=C1N
Computed Properties
- Exact Mass: 164.058577502Da
- Monoisotopic Mass: 164.058577502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61.3Ų
2-Benzoxazolamine, 4-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524614-1g |
4-Methoxybenzo[d]oxazol-2-amine |
727415-76-1 | 98% | 1g |
$*** | 2023-05-29 | |
| A2B Chem LLC | AI55548-1g |
4-Methoxy-1,3-benzoxazol-2-amine |
727415-76-1 | 98% | 1g |
$554.00 | 2024-04-19 | |
| A2B Chem LLC | AI55548-5g |
4-Methoxy-1,3-benzoxazol-2-amine |
727415-76-1 | 98% | 5g |
$1642.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1741505-1g |
4-Methoxybenzo[d]oxazol-2-amine |
727415-76-1 | 98% | 1g |
¥5308.00 | 2024-05-02 | |
| 1PlusChem | 1P00ICRG-1g |
2-Benzoxazolamine, 4-methoxy- |
727415-76-1 | 98% | 1g |
$589.00 | 2025-02-28 | |
| 1PlusChem | 1P00ICRG-5g |
2-Benzoxazolamine, 4-methoxy- |
727415-76-1 | 98% | 5g |
$1735.00 | 2025-02-28 |
2-Benzoxazolamine, 4-methoxy- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-Benzoxazolamine, 4-methoxy-
2-Benzoxazolamine, 4-methoxy - A Comprehensive Overview
The compound 2-Benzoxazolamine, 4-methoxy (CAS No. 727415-76-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of benzoxazole derivatives, which have garnered significant attention in recent years due to their versatile properties and potential uses in various fields such as pharmacology, material science, and electronics. The benzoxazole core of this molecule provides a rigid aromatic system, while the 4-methoxy substituent introduces electron-donating groups, enhancing its reactivity and functionality.
Recent studies have highlighted the importance of benzoxazole derivatives in drug discovery. The 4-methoxy substitution in 2-Benzoxazolamine has been shown to improve the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as an anti-inflammatory agent, where the benzoxazole moiety plays a crucial role in modulating the compound's activity. Additionally, the 4-methoxy group has been found to enhance the molecule's ability to interact with biological targets, further underscoring its therapeutic potential.
In the realm of material science, 2-Benzoxazolamine, 4-methoxy has demonstrated remarkable properties as a precursor for advanced materials. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of metal-organic frameworks (MOFs). These MOFs have applications in gas storage, catalysis, and sensing technologies. The benzoxazole ring serves as a versatile platform for functionalization, enabling the incorporation of various substituents to tailor the material's properties according to specific requirements.
The synthesis of 2-Benzoxazolamine, 4-methoxy involves a multi-step process that typically begins with the preparation of the benzoxazole core. The introduction of the 4-methoxy group is achieved through nucleophilic aromatic substitution or other suitable methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. These developments have made 2-Benzoxazolamine, 4-methoxy more accessible for both academic research and industrial applications.
From an environmental perspective, the compound's stability and biodegradability are critical factors. Studies have shown that 2-Benzoxazolamine, 4-methoxy exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural environments compared to other organic compounds. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.
In conclusion, 2-Benzoxazolamine, 4-methoxy (CAS No. 727415-76-1) is a multifaceted compound with significant potential across various disciplines. Its unique chemical structure and functional groups make it an attractive candidate for drug development and material science applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.
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